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Compound of Interest

Compound Name: DM-01

Cat. No.: B8117650

For Immediate Reference: Treat DM-01 as Acutely Toxic Hazardous Waste

DM-01, chemically known as Mertansine or DM1, is a potent microtubule inhibitor used in the
development of antibody-drug conjugates (ADCs).[1][2] Due to its high cytotoxicity and
potential health risks, including fatality upon contact or ingestion, severe skin burns, and the
possibility of causing cancer, genetic defects, and reproductive harm, stringent disposal
procedures are mandatory.[3][4][5] This guide provides essential, step-by-step instructions for
the safe handling and disposal of DM-01 in a laboratory setting, ensuring the safety of
researchers and compliance with regulations.

Immediate Safety and Handling

Before beginning any procedure involving DM-01, it is crucial to be aware of its significant
hazards. Always handle DM-01 and any solutions containing it within a certified chemical fume
hood to avoid inhalation of dust or aerosols.[3]

Required Personal Protective Equipment (PPE):
o Gloves: Wear double-layered, chemical-resistant gloves (e.g., nitrile) at all times.
o Eye Protection: Use tightly fitting safety goggles or a face shield.[6]

o Lab Coat: A disposable, fluid-resistant gown or lab coat is required.
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» Respiratory Protection: If there is a risk of aerosol generation and work is not performed in a
fume hood, a NIOSH-approved respirator is necessary.[5][7]

DM-01 Hazard Classification

The following table summarizes the key hazard information for DM-01 (Mertansine), compiled
from various safety data sheets.

Hazard Category GHS Classification Hazard Statement
Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[4]
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 1 ]
skin[4][5]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[3][4]
o H340: May cause genetic
Germ Cell Mutagenicity Category 1B
defects[3][4]
Carcinogenicity Category 1B H350: May cause cancer[3][4]
] o H360: May damage fertility or
Reproductive Toxicity Category 1B )
the unborn child[3][4]
Specific Target Organ Toxicity H370: Causes damage to
] Category 1
(Single Exposure) organs|[3]

Step-by-Step Disposal Protocol for DM-01

This protocol outlines the essential steps for the safe disposal of DM-01 waste, categorized into
liquid and solid forms.

Experimental Protocol: Waste Segregation and
Collection

o Designated Waste Containers:
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o Use separate, clearly labeled, leak-proof hazardous waste containers for liquid and solid
DM-01 waste.

o Containers for liquid waste should be compatible with the solvent used (e.g., DMSO).
o Solid waste containers should be puncture-resistant.
e Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Mertansine (DM-01)," and the appropriate hazard pictograms (e.g., skull and crossbones,
health hazard, corrosive).

o Waste Collection:

o Liquid Waste: Collect all solutions containing DM-01, including experimental residues and
rinsates from cleaning contaminated glassware, in the designated liquid hazardous waste

container.

o Solid Waste: Dispose of all DM-01-contaminated solid materials, such as pipette tips,
vials, gloves, and absorbent pads, in the designated solid hazardous waste container.

Disposal Workflow Diagram
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Caption: Workflow for the safe segregation, collection, and disposal of DM-01 waste.
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Spill Management

In the event of a DM-01 spill, immediate action is critical to prevent exposure and
contamination.

Experimental Protocol: DM-01 Spill Cleanup

o Evacuate and Secure: Immediately alert others in the area and restrict access to the spill
zone.

o Don PPE: Wear the appropriate PPE as described above.
e Containment:

o For liquid spills, cover with an absorbent material from a chemotherapy spill kit.

o For solid spills, gently cover with a damp absorbent pad to prevent dust formation.[8]
e Cleanup:

o Carefully collect all contaminated materials (absorbent pads, broken glass, etc.) using
appropriate tools (e.g., forceps).

o Place all cleanup materials into the designated solid hazardous waste container.
o Decontamination:

o Clean the spill area thoroughly with a suitable decontaminating solution (e.g., detergent
solution), followed by a water rinse.

o Dispose of all cleaning materials as hazardous solid waste.

Final Disposal Logistics

o Storage: Store sealed and labeled hazardous waste containers in a designated, secure area
with secondary containment to prevent leaks.

» Professional Disposal: Arrange for the collection of DM-01 waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8117650?utm_src=pdf-body
https://www.benchchem.com/product/b8117650?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Tubulin_Inhibitor_43_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/product/b8117650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

company.[3][6] Do not dispose of DM-01 down the drain or in regular trash.[3]

Logical Relationship of Safety Measures

DM-01 Safety Hierarchy

Hazard Control Measures

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Gown)

Safe Work Practices

Proper Handling & Use
Spill Management Waste Disposal Protocol

Minimized Exposure Risk

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.medkoo.com/uploads/product/Mertansine__DM1_/safety/SDS-Mertansine.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12155
https://www.benchchem.com/product/b8117650?utm_src=pdf-body
https://www.medkoo.com/uploads/product/Mertansine__DM1_/safety/SDS-Mertansine.pdf
https://www.benchchem.com/product/b8117650?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Hierarchy of controls for minimizing exposure to DM-01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8117650#dm-01-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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